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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dicirenone (developmental code name SC-26304) is a synthetic, steroidal
antimineralocorticoid belonging to the spirolactone group.[1] Developed in 1974, it was initially
investigated as a diuretic and antihypertensive agent, although it was never brought to market.
[1] Like other spirolactones such as spironolactone, Dicirenone functions as a competitive
antagonist of the mineralocorticoid receptor (MR), thereby inhibiting the effects of aldosterone.
This technical guide provides an in-depth overview of the physical and chemical properties of
Dicirenone, its mechanism of action, and relevant experimental protocols for its analysis.

Physical and Chemical Properties

Dicirenone is a complex steroidal molecule. While extensive experimental data on its physical
properties are not readily available in public literature, its key chemical identifiers and predicted
properties have been established.

Table 1: Chemical Identification of Dicirenone
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Identifier Value
Propan-2-yl
(7"R,8R,9S,10R,13S,14S,17R)-10,13-Dimethyl-
IUPAC Name 3,5'-dioxospiro[2,6,7,8,9,11,12,14,15,16-
decahydro-1H-cyclopenta[a]phenanthrene-
17,2'-oxolane]-7-carboxylate[1][2]
CAS Number 41020-79-5[1]
SC-26304, 7a-Carboxyisopropylspirolactone,
Synonyms

Dicirenona, Dicirenonum

Molecular Formula

C26H360s5s

InChl Key

WUVPAYPBMZMHJO-IMNLCBETSA-N

Table 2: Physicochemical Properties of Dicirenone

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11391855/
https://www.researchgate.net/figure/Physicochemical-properties-of-the-prepared-formulas-of-spironolactone-tablets_tbl2_355143689
https://pmc.ncbi.nlm.nih.gov/articles/PMC11391855/
https://www.benchchem.com/product/b108638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Notes
Molecular Weight 428.57 g/mol
] ] ] Experimental data not found in

Melting Point Not available o
public literature.

Boiling Point 579.346 °C at 760 mmHg Predicted value.
Experimental data for solubility
in water and common organic
solvents not found. As a
steroidal lactone, it is expected

Solubility Not available to have low aqueous solubility
and be soluble in organic
solvents like chloroform and
benzene, similar to
spironolactone.

pKa Not available

logP (XLogP3) 2.8 Indicates moderate lipophilicity.

Density 1.187 g/cm3 Predicted value.

Mechanism of Action: Mineralocorticoid Receptor
Antagonism

Dicirenone exerts its pharmacological effects by acting as a competitive antagonist at the
mineralocorticoid receptor (MR). The MR is a nuclear receptor that plays a crucial role in
regulating electrolyte and water balance, primarily through its activation by the steroid hormone
aldosterone.

Mineralocorticoid Receptor Signaling Pathway

The canonical signaling pathway of the mineralocorticoid receptor is a well-established
genomic mechanism. In its inactive state, the MR resides in the cytoplasm, complexed with
heat shock proteins (HSPs). Upon binding of an agonist like aldosterone, the receptor
undergoes a conformational change, leading to the dissociation of the HSPs. The activated
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receptor-ligand complex then translocates to the nucleus, where it homodimerizes and binds to
specific DNA sequences known as hormone response elements (HRES) in the promoter
regions of target genes. This binding initiates the recruitment of co-activator proteins and the
general transcription machinery, leading to the transcription of aldosterone-responsive genes.
These genes encode proteins such as the epithelial sodium channel (ENaC) and the Na+/K+-
ATPase pump, which are critical for sodium and water reabsorption in the kidneys.

As an antagonist, Dicirenone binds to the mineralocorticoid receptor but does not induce the
conformational changes necessary for the dissociation of heat shock proteins and subsequent
transcriptional activation. By occupying the receptor's binding site, Dicirenone prevents
aldosterone from binding and initiating the signaling cascade, thereby blocking its physiological
effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108638#physical-and-chemical-properties-of-
dicirenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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